Cas no 159782-18-0 (2-Quinoxalinecarboxylicacid, 3-ethoxy-)

• Product Name: 2-Quinoxalinecarboxylicacid, 3-ethoxy-
• CAS No: 159782-18-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD17167317
• CID: 109329
• PubChem ID: 22917140
• Update Time: 2025-10-30

2-Quinoxalinecarboxylicacid, 3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylicacid, 3-ethoxy-
• 3-ethoxy-2-Quinoxalinecarboxylic acid
• 3-Ethoxyquinoxaline-2-carboxylic acid
• 2-Quinoxalinecarboxylicacid,3-ethoxy
• 3-Aethoxy-chinoxalin-2-carbonsaeure
• 3-ethoxyquinoxalin-2-carboxylic acid
• 3-ethoxy-quinoxaline-2-carboxylic acid
• ethoxyquinoxalinecarboxylicacid
• 2-Quinoxalinecarboxylicacid,3-ethoxy-(9CI)
• AKOS015838741
• HE-0727
• A921957
• FT-0682641
• MFCD17167317
• 3-Ethoxyquinoxaline-2-carboxylicacid
• 2-Quinoxalinecarboxylic acid, 3-ethoxy-
• 159782-18-0
• J-512416
• SCHEMBL335134
• DTXSID80628903
• DA-23672

• MDL： MFCD17167317
• Inchi： 1S/C11H10N2O3/c1-2-16-10-9(11(14)15)12-7-5-3-4-6-8(7)13-10/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： NEBLBCLYWNCQIH-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C(=O)O)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 72.31000
• LogP: 1.72670

2-Quinoxalinecarboxylicacid, 3-ethoxy- Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Quinoxalinecarboxylicacid, 3-ethoxy-

Introduction to 2-Quinoxalinecarboxylic acid, 3-ethoxy- (CAS No. 159782-18-0)

2-Quinoxalinecarboxylic acid, 3-ethoxy-, identified by its Chemical Abstracts Service (CAS) number 159782-18-0, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule belongs to the quinoxaline class, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug development. The presence of an ethoxy group at the 3-position of the quinoxaline core introduces unique chemical reactivity and functionalization possibilities, making it a valuable scaffold for synthetic chemists and medicinal chemists alike.

The structure of 2-Quinoxalinecarboxylic acid, 3-ethoxy- consists of a fused bicyclic system comprising a benzene ring and a pyrazine-like ring, with the carboxylic acid functionality at the 2-position and an ethoxy substituent at the 3-position. This arrangement imparts specific electronic and steric properties that can be exploited in designing molecules with tailored biological activities. The compound's solubility profile, metabolic stability, and interaction with biological targets are all critical factors that influence its suitability for various applications.

In recent years, there has been a surge in research focused on quinoxaline derivatives due to their reported bioactivity across multiple therapeutic areas. Studies have highlighted the potential of these compounds as kinase inhibitors, antimicrobial agents, and even in the treatment of neurological disorders. The ethoxy-substituted quinoxalines have shown promise in particular, as the ethoxy group can modulate the compound's binding affinity and selectivity towards specific enzymes or receptors.

One of the most compelling aspects of 2-Quinoxalinecarboxylic acid, 3-ethoxy- is its versatility as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel derivatives with enhanced pharmacological properties. For instance, modifications at the 4-position or introduction of additional functional groups have led to compounds with improved solubility or increased potency. These efforts underscore the importance of 2-Quinoxalinecarboxylic acid, 3-ethoxy- as a key intermediate in drug discovery pipelines.

The synthesis of 2-Quinoxalinecarboxylic acid, 3-ethoxy- typically involves multi-step organic reactions, often starting from readily available precursors such as anthranilic acid or ethyl acetoacetate. The process commonly includes condensation reactions to form the quinoxaline core followed by functional group transformations to introduce the carboxylic acid and ethoxy groups. Advances in synthetic methodologies have enabled more efficient and scalable production methods, facilitating access to this compound for both academic and industrial researchers.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-Quinoxalinecarboxylic acid, 3-ethoxy- and its potential targets. These studies often reveal key binding pockets and hydrogen bonding interactions that can be optimized to improve drug-like properties. Additionally, virtual screening techniques have been employed to identify novel analogs with enhanced biological activity based on the scaffold provided by this compound.

The pharmacokinetic behavior of 2-Quinoxalinecarboxylic acid, 3-ethoxy- is another critical area of investigation. In vitro studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are essential for assessing its potential as a lead compound or intermediate in drug development. Furthermore, preclinical studies in animal models have begun to explore its safety profile and preliminary efficacy in various disease models.

Recent publications have highlighted innovative applications of 2-Quinoxalinecarboxylic acid, 3-ethoxy- in addressing unmet medical needs. For example, researchers have demonstrated its role as a precursor in synthesizing compounds that exhibit anti-inflammatory or antiviral properties. The ability to fine-tune its structure has allowed for the development of molecules with specific mechanisms of action, opening up new avenues for therapeutic intervention.

The future prospects for 2-Quinoxalinecarboxylic acid, 3-ethoxy- are promising, with ongoing research aimed at expanding its utility across different therapeutic domains. Collaborative efforts between synthetic chemists and biologists are likely to yield novel derivatives with improved pharmacological profiles. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in developing next-generation therapeutics.

In conclusion,2-Quinoxalinecarboxylic acid, 3-ethoxy- (CAS No.159782-18-0) represents a cornerstone in modern pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for designing molecules with diverse biological activities. As research progresses，this compound is poised to contribute significantly to advancements in drug discovery and development，offering hope for innovative solutions to complex medical challenges.